Cas no 1196155-24-4 (5-ethynyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-ethynyl-2-(trifluoromethyl)pyridine
• CAS No: 1196155-24-4
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD13189725
• CID: 2101763
• PubChem ID: 57416836
• Update Time: 2025-04-21

5-ethynyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-(trifluoromethyl)pyridine
• [6-(Trifluoromethyl)pyridin-3-yl]acetylene, 5-Ethynyl-alpha,alpha,alpha-trifluoro-2-picoline
• AB68994
• MFCD13189725
• DTXCID20676943
• PS-6660
• A1-16960
• WXB15524
• AKOS026675553
• JNCVSVJEAZBSAC-UHFFFAOYSA-N
• DTXSID60726198
• EN300-1700249
• 1196155-24-4
• CS-0100906
• SCHEMBL22613736
• 811-387-8

• MDL： MFCD13189725
• Inchi： 1S/C8H4F3N/c1-2-6-3-4-7(12-5-6)8(9,10)11/h1,3-5H
• InChI Key： JNCVSVJEAZBSAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#C)=CN=1)(F)F

Computed Properties

• Exact Mass: 171.02958362g/mol
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų